Cas no 1705262-84-5 (N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide
• CAS No: 1705262-84-5
• MF: C₁₅H₁₆N₄O
• MW: 268.313742637634
• CID: 5793272
• PubChem ID: 90585518
• Update Time: 2025-10-19

N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1705262-84-5
• CHEMBL5011001
• AKOS024878014
• N-(3,4-dimethylphenyl)-5,7-dihydropyrrolo[3,4-d]pyrimidine-6-carboxamide
• N-(3,4-dimethylphenyl)-5H-pyrrolo[3,4-d]pyrimidine-6(7H)-carboxamide
• F6435-2118
• N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide

• Inchi： 1S/C15H16N4O/c1-10-3-4-13(5-11(10)2)18-15(20)19-7-12-6-16-9-17-14(12)8-19/h3-6,9H,7-8H2,1-2H3,(H,18,20)
• InChI Key： YVGVQQFEEWVDCO-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C(C)C(C)=C1)N1CC2C(=CN=CN=2)C1

Computed Properties

• Exact Mass: 268.13241115g/mol
• Monoisotopic Mass: 268.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide

Recent Advances in the Study of N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS: 1705262-84-5)

N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide (CAS: 1705262-84-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrolopyrimidine class, which is known for its diverse pharmacological activities, including kinase inhibition and modulation of cellular signaling pathways. Recent studies have explored its potential as a therapeutic agent for various diseases, particularly in oncology and inflammatory disorders.

The primary focus of recent research has been on elucidating the compound's mechanism of action and its interactions with specific biological targets. In vitro and in vivo studies have demonstrated that N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide exhibits potent inhibitory effects on certain kinases, such as the Janus kinase (JAK) family, which play a critical role in immune regulation and cancer progression. These findings suggest that the compound could be a promising candidate for the development of targeted therapies for autoimmune diseases and certain types of cancer.

One of the key advancements in the study of this compound is the optimization of its pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to modify the chemical structure of N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide, aiming to enhance its bioavailability and reduce off-target effects. These efforts have led to the identification of derivatives with improved metabolic stability and tissue penetration, which are critical for clinical translation.

In addition to its kinase inhibitory activity, recent investigations have uncovered the compound's potential as a modulator of other signaling pathways, such as the PI3K/AKT/mTOR axis. This dual-targeting capability could provide a synergistic therapeutic effect, particularly in malignancies characterized by dysregulated signaling networks. Preclinical studies have shown promising results in xenograft models, where the compound demonstrated significant tumor growth inhibition with minimal toxicity.

Despite these encouraging findings, challenges remain in the development of N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide as a therapeutic agent. Issues such as drug resistance, potential side effects, and the need for combination therapies are areas of active research. Ongoing studies are focused on addressing these challenges through combinatorial approaches and the development of next-generation derivatives with enhanced efficacy and safety profiles.

In conclusion, N-(3,4-dimethylphenyl)-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-6-carboxamide represents a promising scaffold for the development of novel therapeutics in oncology and immunology. Its unique chemical structure and multifaceted pharmacological activities make it a valuable subject of ongoing research. Future studies will likely focus on advancing this compound through clinical trials and exploring its potential in combination with other therapeutic modalities.